Cas no 111087-34-4 (1,3-Cyclohexanedione, 5,5-dimethyl-2-(6-methyl-2-pyridinyl)-)

• Product Name: 1,3-Cyclohexanedione, 5,5-dimethyl-2-(6-methyl-2-pyridinyl)-
• CAS No: 111087-34-4
• MF: C₁₄H₁₇NO₂
• MW: 231.290283918381
• CID: 1195909
• Update Time: 2024-08-02

1,3-Cyclohexanedione, 5,5-dimethyl-2-(6-methyl-2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclohexanedione, 5,5-dimethyl-2-(6-methyl-2-pyridinyl)-

• Inchi： 1S/C14H17NO2/c1-9-5-4-6-10(15-9)13-11(16)7-14(2,3)8-12(13)17/h4-6,13H,7-8H2,1-3H3
• InChI Key： BOXJIMVSJLPQEG-UHFFFAOYSA-N
• SMILES： C1(=O)CC(C)(C)CC(=O)C1C1=NC(C)=CC=C1

Computed Properties

• Exact Mass: 231.12601

Experimental Properties

• Density: 1.093±0.06 g/cm3(Predicted)
• Boiling Point: 382.6±42.0 °C(Predicted)
• PSA: 47.03
• pka: 2.02±0.42(Predicted)